Cas no 52378-40-2 (N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea)

• Product Name: N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea
• CAS No: 52378-40-2
• MF: C₁₀H₁₅N₅S₂
• MW: 269.38959813118
• CID: 367422
• PubChem ID: 103630
• Update Time: 2025-07-15

N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-, methyl ester
• 1-CYANO-2-METHYL-1-[2-(5-METHYLIMIDAZOL-4-YL-METHYLTHIO)ETHYL]ISO-THIO UREA
• Carbamimidothioic acid,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-, methyl ...
• methyl N-cyano-N'-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]carbamimidothioate
• N-Cyano-N'-[2-[[(5-methyl-4-imidazolyl)methyl]thio]ethyl]-S-methylisothiourea
• N-Cyano-N’-[2-[(4-methyl-5-imidazolyl)methylthio]ethyl]-S-methylisothiourea
• EINECS 257-889-5
• N-Cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]carbamimidothioic acid methyl ester
• N-Cyano-N'-2-[(5-methyl-1H-imidazol-4-yl)methylthio]ethyl-S-methylisothiourea
• NS00005805
• SCHEMBL9639217
• N-cyano-N'-[2-(5-methyl-4-imidazolylmethylthio)-ethyl]-S-methylisothiourea
• Cimetidine Hydrochloride Imp. A (EP); Cimetidine Imp. A (EP); 3-Cyano-2-methyl-1-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethyl]isothiourea; Cimetidine Hydrochloride Impurity A; Cimetidine Impurity A; Cimetidine Impurity A
• N-Cyano-N'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]S-methylisothiourea
• N-cyano-N'-[2-((4-methyl-5-imidazolyl)methylthio)-ethyl]-S-methylisothiourea
• N-cyano-N'-{2-[(4-methyl-5-imidazolyl)methylthio]ethyl}-S-methyl isothiourea
• 1-cyano-2-methyl-3-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]isothiourea
• VatRed14
• (E)-methyl N'-cyano-N-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)carbamimidothioate
• N-cyano-N'-[2-((5-methyl-4-imidazolyl)methylthio)ethyl]-S-methylisothiourea
• N-cyano-N'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]-S-methyl isothiourea
• N-cyano-S-methyl-N'-[2-(5-methylimidazol-4-ylmethylthio)ethyl]isothiourea
• N-cyano-N'[2-((4-methyl-5-imidazolyl)methylthio)ethyl]S-methylisothiourea
• N-cyano-N'- [2-((4-methyl-5-imidazolyl)methylthio)ethyl]-S-methyl isothiourea
• N-cyano-N'-[2-((5-methyl-4-imidazolyl)-methylthio)ethyl]-S-methylisothiourea
• 52378-40-2
• N-cyano-N'-{2-[(4-methyl-5-imidazolyl)methylthio]ethyl}-S-methylisothiourea
• N-cyano-N'-[2((4-methyl-5-imidazolyl)methylthio)ethyl]-S-methylisothiourea
• A829051
• N-cyano-N'-[2-(5-methyl-4-imidazolylmethylthio)ethyl]-S-methylisothiourea
• 1-Cyano-2-methyl-3-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)isothiourea
• N-cyano-N'-[2-((4-methyl-5-imidazolyl)-methylthio)ethyl]-S-methylisothiourea
• N-cyano-N-'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]-S-methylisothiourea
• N-cyano-N'-(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfanyl}ethyl)(methylsulfanyl)methanimidamide
• EC 257-889-5
• N-Cyano-N'-[2-[(4-methyl-5-imidazolyl)methylthio]ethyl]-S-methylisothiourea
• N-cyano-N'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]-S-methylisothiourea
• FT-0698527
• N-cyano-N'-{2-[(5-methyl-4-imidazolyl)methylthio]ethyl}-S-methylisothiourea
• N-cyano-N'-{2-[(5-methylimidazole-4-yl)-methylthio]-ethyl}-S-methylisothiourea
• DTXSID50200396
• 3-Cyano-2-methyl-1-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethyl]isothiourea
• N-cyano-N' -{2-[(5-methyl-4-imidazolyl)methylthio]ethyl}-S-methylisothiourea
• AKOS015964327
• WSUNDBVVUCLXTG-UHFFFAOYSA-N
• N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea

• Inchi： 1S/C10H15N5S2/c1-8-9(15-7-14-8)5-17-4-3-12-10(16-2)13-6-11/h7H,3-5H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： WSUNDBVVUCLXTG-UHFFFAOYSA-N
• SMILES： S(CC/N=C(/NC#N)\SC)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 287.08700
• Monoisotopic Mass: 269.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148-150 ºC
• Boiling Point: 501.5°Cat760mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.645
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 136.69000
• LogP: 2.06758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea

N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea (CAS No. 52378-40-2): A Comprehensive Overview

N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea (CAS No. 52378-40-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound, often referred to by its systematic name, is a derivative of isothiourea and possesses unique chemical properties that make it an essential component in numerous research and industrial processes.

The molecular structure of N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea is characterized by the presence of a cyano group, an imidazole ring, and a thioether linkage. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The compound's molecular formula is C11H15N5OS, and its molecular weight is approximately 261.33 g/mol.

In the realm of pharmaceutical research, N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea has garnered attention due to its potential as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C. The imidazole ring and thioether linkage provide structural motifs that can enhance the binding affinity of these compounds to viral targets, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea has found utility in organic synthesis as a versatile reagent. Its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable tool for synthetic chemists. For instance, it can be used to introduce functional groups into complex molecules, facilitating the synthesis of natural products and bioactive compounds.

In materials science, the compound's unique properties have led to its exploration in the development of functional materials. Research has shown that N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea can be incorporated into polymers to enhance their mechanical and thermal properties. Additionally, its ability to form stable complexes with metal ions has opened new avenues for the design of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing.

The synthesis of N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach involves the reaction of 2-(4-methylimidazolyl)methanethiol with methyl isothiocyanate, followed by treatment with cyanamide. This method yields high purity product with good yields, making it suitable for large-scale production.

Safety considerations are paramount when handling N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, N-Cyano-N’-2-(4-methyl-5-imidazolyl)methylthioethyl-S-methylisothiourea (CAS No. 52378-40-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and reactivity make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.